![molecular formula C18H31N5O B6060125 1'-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)ethyl]-1,4'-bipiperidine-3-carboxamide](/img/structure/B6060125.png)
1'-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)ethyl]-1,4'-bipiperidine-3-carboxamide
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Overview
Description
1'-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)ethyl]-1,4'-bipiperidine-3-carboxamide, also known as MP-10, is a synthetic compound that has been studied for its potential use in various scientific research applications. It is a selective mu-opioid receptor agonist that has shown promise in the treatment of pain and addiction.
Mechanism of Action
1'-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)ethyl]-1,4'-bipiperidine-3-carboxamide is a selective mu-opioid receptor agonist, meaning it binds specifically to the mu-opioid receptor in the brain and activates it. This leads to the release of endogenous opioids, which are natural painkillers produced by the body. The activation of the mu-opioid receptor also leads to the inhibition of neurotransmitter release, which contributes to the analgesic effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain in animal models, and has also been shown to reduce the rewarding effects of opioids, suggesting its potential use in addiction treatment. In addition, this compound has been shown to have antidepressant-like effects in animal models. However, the exact mechanisms underlying these effects are not yet fully understood.
Advantages and Limitations for Lab Experiments
One advantage of using 1'-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)ethyl]-1,4'-bipiperidine-3-carboxamide in lab experiments is its selectivity for the mu-opioid receptor, which allows for more precise targeting of this receptor. However, one limitation of using this compound is its relatively short half-life, which may limit its effectiveness in some experiments. In addition, the cost of synthesizing this compound may be prohibitive for some researchers.
Future Directions
There are several future directions for research on 1'-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)ethyl]-1,4'-bipiperidine-3-carboxamide. One area of interest is the potential use of this compound in the treatment of addiction, particularly opioid addiction. Another area of interest is the potential use of this compound in the treatment of depression. Further research is also needed to fully understand the biochemical and physiological effects of this compound, as well as its potential limitations and drawbacks. Overall, this compound shows promise as a valuable tool for scientific research, with potential applications in a variety of fields.
Synthesis Methods
The synthesis of 1'-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)ethyl]-1,4'-bipiperidine-3-carboxamide involves several steps, starting with the reaction of 1-methyl-1H-pyrazole-4-carboxylic acid with 2-bromoethylamine hydrobromide to form the intermediate compound. This intermediate is then reacted with 1,4'-bipiperidine-3-carboxylic acid to form this compound. The final product is purified using column chromatography and characterized using various spectroscopic techniques.
Scientific Research Applications
1'-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)ethyl]-1,4'-bipiperidine-3-carboxamide has been studied for its potential use in various scientific research applications, including pain management, addiction treatment, and depression. It has been shown to be effective in reducing pain in animal models, and has also been shown to reduce the rewarding effects of opioids, suggesting its potential use in addiction treatment. In addition, this compound has been shown to have antidepressant-like effects in animal models.
properties
IUPAC Name |
1-(1-methylpiperidin-4-yl)-N-[2-(1-methylpyrazol-4-yl)ethyl]piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H31N5O/c1-21-10-6-17(7-11-21)23-9-3-4-16(14-23)18(24)19-8-5-15-12-20-22(2)13-15/h12-13,16-17H,3-11,14H2,1-2H3,(H,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPFXISIAFXGWKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)N2CCCC(C2)C(=O)NCCC3=CN(N=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H31N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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